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For Researchers, Scientists, and Drug Development Professionals

Abstract
7-Chloronorbornane, a halogenated derivative of the bicyclic alkane norbornane, presents a

unique structural motif of interest in synthetic organic chemistry and as a building block in

medicinal chemistry. This technical guide provides a detailed overview of the known

physicochemical properties of 7-chloronorbornane (also known as 7-

chlorobicyclo[2.2.1]heptane). Due to the relative scarcity of published experimental data for this

specific isomer compared to its counterparts (e.g., exo-2-chloronorbornane), this document

consolidates available information and highlights areas where data is absent. This guide is

intended to serve as a foundational resource for researchers and professionals engaged in

work involving this compound.

Introduction
Norbornane and its derivatives are rigid bicyclic systems that have found extensive application

in the study of reaction mechanisms, stereochemistry, and as scaffolds in drug discovery. The

introduction of a chlorine atom at the bridgehead (C7) position in 7-chloronorbornane
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significantly influences its electronic and steric properties, leading to distinct reactivity

compared to other chlorinated isomers. Understanding these properties is crucial for its

effective utilization in synthetic and pharmaceutical applications.

Physicochemical Properties
Quantitative experimental data for many of the fundamental physicochemical properties of 7-

chloronorbornane are not readily available in the public domain. The following table

summarizes the known information, with significant gaps highlighted.

Property Value Source

Molecular Formula C₇H₁₁Cl PubChem[1]

Molecular Weight 130.617 g/mol Guidechem[2]

CAS Number 765-80-0 Guidechem[2]

Melting Point Data not available

Boiling Point Data not available

Density Data not available

Solubility Data not available

Dipole Moment 2.05 D Stenutz[3]

XLogP3 2.4 PubChem[1]

Spectral Data
Detailed experimental spectral data (NMR, IR, Mass Spectrometry) for 7-chloronorbornane are

not widely published. The following sections provide general expectations for the spectral

characteristics of this molecule based on its structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum of 7-chloronorbornane is expected to be complex due to

the rigid bicyclic structure and the resulting diastereotopic relationships between protons. The

bridgehead proton at C7, being adjacent to the chlorine atom, would likely appear as a singlet
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or a narrowly split multiplet. The other protons on the bicyclic framework would exhibit complex

splitting patterns due to vicinal and long-range couplings.

¹³C NMR: The carbon NMR spectrum would show distinct signals for the seven carbon atoms.

The C7 carbon, directly attached to the chlorine atom, would be significantly deshielded. The

chemical shifts of the other carbons would be influenced by their spatial relationship to the

chlorine and the overall geometry of the molecule.

Infrared (IR) Spectroscopy
The IR spectrum of 7-chloronorbornane is expected to be dominated by absorptions

corresponding to C-H and C-Cl bond vibrations.

C-H stretching: Strong absorptions are expected in the region of 2850-3000 cm⁻¹,

characteristic of sp³ C-H bonds in the bicyclic system.

C-H bending: Absorptions corresponding to scissoring and rocking vibrations of the CH₂

groups and bending of the C-H bonds are expected in the 1470-1350 cm⁻¹ region.

C-Cl stretching: A moderate to strong absorption band is anticipated in the fingerprint region,

typically between 800 and 600 cm⁻¹, corresponding to the C-Cl stretching vibration. The

exact position would be influenced by the unique steric environment of the C7 position.

Mass Spectrometry
The mass spectrum of 7-chloronorbornane would exhibit a characteristic isotopic pattern for a

molecule containing one chlorine atom. The molecular ion peak (M⁺) would be observed,

accompanied by an (M+2)⁺ peak with an intensity of approximately one-third that of the M⁺

peak, reflecting the natural abundance of the ³⁵Cl and ³⁷Cl isotopes. Fragmentation would likely

involve the loss of a chlorine atom and subsequent rearrangements of the resulting norbornyl

cation.

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis of 7-chloronorbornane are not

readily available. A known method for its preparation is attributed to Roberts, Johnson, and

Carboni, though the specific procedural details were not found in the immediate search. A
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general synthetic approach could involve the chlorination of norbornane or a derivative at the 7-

position.

General Workflow for Synthesis and Characterization:
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Synthesis Purification

Characterization

Starting Material Chlorination
Reagents

Crude Product Purificatione.g., Distillation, Chromatography Pure 7-Chloronorbornane

NMR

IR

MS

Physical Properties

Melting Pt, Boiling Pt, etc.

7-Chloronorbornane

Bridgehead Chlorine

Steric Hindrance Carbocation Instability

Bredt's Rule

Low Reactivity

Synthetic Scaffold
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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